Cas no 2680868-77-1 (tert-butyl N-(3,4-dimethylphenyl)-N-{2-(prop-2-en-1-yloxy)phenylmethyl}carbamate)
tert-butyl N-(3,4-dimethylphenyl)-N-{2-(prop-2-en-1-yloxy)phenylmethyl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28300609
- 2680868-77-1
- tert-butyl N-(3,4-dimethylphenyl)-N-{[2-(prop-2-en-1-yloxy)phenyl]methyl}carbamate
- tert-butyl N-(3,4-dimethylphenyl)-N-{2-(prop-2-en-1-yloxy)phenylmethyl}carbamate
-
- Inchi: 1S/C23H29NO3/c1-7-14-26-21-11-9-8-10-19(21)16-24(22(25)27-23(4,5)6)20-13-12-17(2)18(3)15-20/h7-13,15H,1,14,16H2,2-6H3
- InChI Key: JGPXAZDJFUYOFT-UHFFFAOYSA-N
- SMILES: O(C(N(C1C=CC(C)=C(C)C=1)CC1C=CC=CC=1OCC=C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 367.21474379g/mol
- Monoisotopic Mass: 367.21474379g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 8
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 38.8Ų
tert-butyl N-(3,4-dimethylphenyl)-N-{2-(prop-2-en-1-yloxy)phenylmethyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28300609-1g |
tert-butyl N-(3,4-dimethylphenyl)-N-{[2-(prop-2-en-1-yloxy)phenyl]methyl}carbamate |
2680868-77-1 | 1g |
$671.0 | 2023-09-07 | ||
| Enamine | EN300-28300609-5g |
tert-butyl N-(3,4-dimethylphenyl)-N-{[2-(prop-2-en-1-yloxy)phenyl]methyl}carbamate |
2680868-77-1 | 5g |
$1945.0 | 2023-09-07 | ||
| Enamine | EN300-28300609-10g |
tert-butyl N-(3,4-dimethylphenyl)-N-{[2-(prop-2-en-1-yloxy)phenyl]methyl}carbamate |
2680868-77-1 | 10g |
$2884.0 | 2023-09-07 | ||
| Enamine | EN300-28300609-0.05g |
tert-butyl N-(3,4-dimethylphenyl)-N-{[2-(prop-2-en-1-yloxy)phenyl]methyl}carbamate |
2680868-77-1 | 95.0% | 0.05g |
$563.0 | 2025-03-19 | |
| Enamine | EN300-28300609-0.1g |
tert-butyl N-(3,4-dimethylphenyl)-N-{[2-(prop-2-en-1-yloxy)phenyl]methyl}carbamate |
2680868-77-1 | 95.0% | 0.1g |
$591.0 | 2025-03-19 | |
| Enamine | EN300-28300609-0.25g |
tert-butyl N-(3,4-dimethylphenyl)-N-{[2-(prop-2-en-1-yloxy)phenyl]methyl}carbamate |
2680868-77-1 | 95.0% | 0.25g |
$617.0 | 2025-03-19 | |
| Enamine | EN300-28300609-0.5g |
tert-butyl N-(3,4-dimethylphenyl)-N-{[2-(prop-2-en-1-yloxy)phenyl]methyl}carbamate |
2680868-77-1 | 95.0% | 0.5g |
$645.0 | 2025-03-19 | |
| Enamine | EN300-28300609-1.0g |
tert-butyl N-(3,4-dimethylphenyl)-N-{[2-(prop-2-en-1-yloxy)phenyl]methyl}carbamate |
2680868-77-1 | 95.0% | 1.0g |
$671.0 | 2025-03-19 | |
| Enamine | EN300-28300609-2.5g |
tert-butyl N-(3,4-dimethylphenyl)-N-{[2-(prop-2-en-1-yloxy)phenyl]methyl}carbamate |
2680868-77-1 | 95.0% | 2.5g |
$1315.0 | 2025-03-19 | |
| Enamine | EN300-28300609-5.0g |
tert-butyl N-(3,4-dimethylphenyl)-N-{[2-(prop-2-en-1-yloxy)phenyl]methyl}carbamate |
2680868-77-1 | 95.0% | 5.0g |
$1945.0 | 2025-03-19 |
tert-butyl N-(3,4-dimethylphenyl)-N-{2-(prop-2-en-1-yloxy)phenylmethyl}carbamate Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on tert-butyl N-(3,4-dimethylphenyl)-N-{2-(prop-2-en-1-yloxy)phenylmethyl}carbamate
Professional Introduction to Compound CAS No. 2680868-77-1 and Product Name: *tert-butyl N-(3,4-dimethylphenyl)-N-{2-(prop-2-en-1-yloxy)phenylmethyl}carbamate*
CAS No. 2680868-77-1 is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, formally known as tert-butyl N-(3,4-dimethylphenyl)-N-{2-(prop-2-en-1-yloxy)phenylmethyl}carbamate, represents a sophisticated molecular design that has been explored for its potential applications in drug development and biochemical research.
The molecular structure of this compound features a carbamate functional group attached to a tert-butyl moiety, which enhances its stability and reactivity under various chemical conditions. The presence of two aromatic rings, specifically a 3,4-dimethylphenyl ring and a phenyl ring substituted with an ethoxy group linked to an allyl moiety, contributes to the compound's complex intermolecular interactions. These structural elements are crucial for its biological activity and have been the focus of extensive studies in medicinal chemistry.
In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active molecules. The specific arrangement of substituents in tert-butyl N-(3,4-dimethylphenyl)-N-{2-(prop-2-en-1-yloxy)phenylmethyl}carbamate makes it a promising candidate for further investigation in the context of therapeutic agents.
One of the most compelling aspects of this compound is its potential role as a precursor in the synthesis of more complex molecules. The tert-butyl group provides a stable anchoring point for further functionalization, while the aromatic rings offer multiple sites for interaction with biological targets. This dual functionality has been exploited in several research endeavors aimed at developing new drugs that can modulate specific enzymatic pathways or receptor interactions.
Recent studies have highlighted the importance of aromatic substitution patterns in enhancing the bioavailability and efficacy of pharmaceutical compounds. The 3,4-dimethylphenyl moiety in tert-butyl N-(3,4-dimethylphenyl)-N-{2-(prop-2-en-1-yloxy)phenylmethyl}carbamate is particularly noteworthy, as it has been shown to improve metabolic stability and reduce unwanted side effects. This observation aligns with broader trends in drug design where optimizing molecular structure leads to improved therapeutic outcomes.
The ethoxy-substituted phenyl ring further contributes to the compound's versatility by introducing hydrophilic and hydrophobic regions that can be tailored for specific biological applications. This balance between polar and non-polar interactions is essential for achieving optimal solubility and membrane permeability, which are critical factors in drug formulation.
In the realm of computational chemistry, molecular modeling techniques have been instrumental in predicting the behavior of tert-butyl N-(3,4-dimethylphenyl)-N-{2-(prop-2-en-1-yloxy)phenylmethyl}carbamate. Advanced simulation methods have allowed researchers to visualize how this compound interacts with biological targets at an atomic level. These insights have guided experimental efforts and have led to the identification of novel analogs with enhanced pharmacological properties.
The synthesis of this compound involves multiple steps that require precise control over reaction conditions. The use of high-purity reagents and optimized synthetic protocols is essential to ensure high yields and minimal byproduct formation. Recent advancements in synthetic methodologies have made it possible to produce complex carbamate derivatives more efficiently than ever before.
Evaluation of the pharmacological profile of tert-butyl N-(3,4-dimethylphenyl)-N-{2-(prop-2-en-1-yloxy)phenylmethyl}carbamate has revealed several promising characteristics. Preliminary in vitro studies suggest that this compound exhibits inhibitory activity against certain enzymes involved in inflammatory pathways. Such findings are particularly relevant given the increasing demand for targeted therapies that can modulate inflammatory responses without systemic side effects.
The allyl group attached to the phenolic oxygen provides an additional layer of complexity that can be exploited for further derivatization. This structural feature has been utilized in designing molecules that can undergo bioconjugation reactions, leading to the development of prodrugs or targeted delivery systems. These strategies are increasingly important in modern drug development as they allow for more precise control over drug release and distribution within biological systems.
The stability and reactivity profile of this compound make it a valuable tool for synthetic chemists working on complex molecular architectures. Its ability to undergo selective modifications while maintaining structural integrity has opened up new avenues for innovation in pharmaceutical research.
In conclusion, CAS No. 2680868-77-1 and its corresponding product name tert-butyl N-(3,4-dimethylphenyl)-N-{2-(prop-2-en-1-yloxy)phenylmethyl}carbamate represent a significant advancement in medicinal chemistry. The unique combination of structural features and functional groups makes this compound a versatile intermediate with potential applications across multiple therapeutic areas. Continued research into its properties and derivatives is expected to yield novel pharmaceutical agents that address unmet medical needs.
2680868-77-1 (tert-butyl N-(3,4-dimethylphenyl)-N-{2-(prop-2-en-1-yloxy)phenylmethyl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)